molecular formula C13H16O3 B8313771 Methyl 2-(2-propenyl-phenyloxy)propionate

Methyl 2-(2-propenyl-phenyloxy)propionate

Cat. No.: B8313771
M. Wt: 220.26 g/mol
InChI Key: CQHVKIKUMGANHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(2-propenyl-phenyloxy)propionate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16O3

Molecular Weight

220.26 g/mol

IUPAC Name

methyl 2-(2-prop-1-enylphenoxy)propanoate

InChI

InChI=1S/C13H16O3/c1-4-7-11-8-5-6-9-12(11)16-10(2)13(14)15-3/h4-10H,1-3H3

InChI Key

CQHVKIKUMGANHB-UHFFFAOYSA-N

Canonical SMILES

CC=CC1=CC=CC=C1OC(C)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 500 mg (3.72 mmol) of 2-propenylphenol (E/Z mixture), prepared by Claisen rearrangement of phenylallylether followed by double bond isomerisation, 1.02 g of potassium carbonate (0.74 mmol) and 745 mg of rac. methyl 2-bromopropionate (4.46 mmol) and 10 ml of dimethylformamide was stirred overnight at RT and then for 4 hours at 80° C. The reaction mixture was then added to 40 ml of water and extracted three times with 30 ml diethyl ether. The organic phase was washed with 5% sodium hydroxide solution, separated off, dried with Na2SO4 and concentrated by evaporation. 685 mg (83.6% of theory) of virtually pure methyl 2-(2-propenyl-phenyloxy)propionate were obtained.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.02 g
Type
reactant
Reaction Step Three
Quantity
745 mg
Type
reactant
Reaction Step Four
Name
Quantity
40 mL
Type
solvent
Reaction Step Five
Quantity
10 mL
Type
solvent
Reaction Step Six

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